Cas no 630126-05-5 (1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-)
630126-05-5 structure
Product Name:1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-
CAS No:630126-05-5
MF:C11H8F3N3O2
MW:271.195332527161
CID:427607
PubChem ID:59822451
Update Time:2025-04-19
1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-
- 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]imidazole
- 2-methyl-1-(4-nitro-2-trifluoromethyl-phenyl)-1H-imidazole
- 2-Methyl-1-(4-nitro-2-(trifluoromethyl)phenyl)-1H-imidazole
- DTXSID50733098
- AKOS013124064
- SCHEMBL2466528
- 2-Methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]-1H-imidazole
- 630126-05-5
-
- Inchi: 1S/C11H8F3N3O2/c1-7-15-4-5-16(7)10-3-2-8(17(18)19)6-9(10)11(12,13)14/h2-6H,1H3
- InChI Key: MOZVQBDPJWUYPX-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=CC=1N1C=CN=C1C)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 271.05694
- Monoisotopic Mass: 271.05686099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 60.96
1H-Imidazole, 2-methyl-1-[4-nitro-2-(trifluoromethyl)phenyl]- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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